Cerium-141
Description
Cerium-141, also known as this compound, is a useful research compound. Its molecular formula is Ce and its molecular weight is 140.90828 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Inorganic Chemicals - Metals - Metals, Rare Earth - Lanthanoid Series Elements - Cerium - Cerium Isotopes - Cerium Radioisotopes - Supplementary Records. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Nuclear Medicine
Theranostic Applications
One of the most promising applications of Ce is in theranostics, which combines therapeutic and diagnostic capabilities. A study evaluated the use of Ce-labeled complexes for targeting metastatic skeletal lesions. The compound synthesized was Ce-DOTMP (1,4,7,10-tetraazacyclododecane-1,4,7,10-tetramethylenephosphonic acid), which demonstrated significant localization in bone tissues. Biodistribution studies showed retention rates of 2.73% and 2.63% of injected activity per gram in femurs at 3 hours and 14 days post-injection, respectively, indicating its potential as a theranostic agent for cancer patients suffering from painful skeletal metastases .
Gamma Camera Quality Control
Another application of Ce is in the quality control of gamma cameras. A study compared the uniformity results of an Ce-based flood field phantom with those of a standard Co flood source. The results indicated that the Ce phantom maintained consistent uniformity for up to 50 days, making it a viable option for daily quality control in nuclear medicine facilities .
Radiation Therapy
Beta Emission for Cancer Treatment
The beta decay properties of Ce make it suitable for use in radiation therapy. Its decay emits beta particles that can be harnessed to target cancerous tissues effectively. The isotope's characteristics allow for a controlled delivery of radiation to tumors while minimizing exposure to surrounding healthy tissues .
Research Applications
Nuclear Physics Studies
In nuclear physics, Ce is used as a tracer in various experiments to study nuclear reactions and decay processes. For instance, researchers at CERN utilized Ce to investigate its production through neutron capture reactions involving Ce. This research has implications for understanding nucleosynthesis processes in stars and contributes to refining models that describe the formation of heavy elements in the universe .
Gamma-Ray Distribution Studies
The gamma-ray distribution from oriented Ce has been studied extensively to understand its emission characteristics better. Research has shown that aligned Ce nuclei exhibit greater anisotropy than previously reported, which can enhance experimental setups involving beta-ray distributions and heat conduction studies in rare earth ethylsulfate crystals .
Summary Table of Applications
| Application Area | Specific Use Case | Key Findings/Characteristics |
|---|---|---|
| Nuclear Medicine | Theranostic agent for metastatic skeletal lesions | Significant localization and retention in bone tissues |
| Gamma camera quality control | Consistent uniformity results over extended periods | |
| Radiation Therapy | Beta emission treatment for cancer | Effective targeting with minimized healthy tissue exposure |
| Research | Tracer in nuclear reactions | Insights into nucleosynthesis processes |
| Gamma-ray distribution studies | Enhanced anisotropy observed in aligned nuclei |
Properties
CAS No. |
13967-74-3 |
|---|---|
Molecular Formula |
Ce |
Molecular Weight |
140.90828 g/mol |
IUPAC Name |
cerium-141 |
InChI |
InChI=1S/Ce/i1+1 |
InChI Key |
GWXLDORMOJMVQZ-OUBTZVSYSA-N |
SMILES |
[Ce] |
Isomeric SMILES |
[141Ce] |
Canonical SMILES |
[Ce] |
Synonyms |
141Ce radioisotope Ce-141 radioisotope Cerium-141 |
Origin of Product |
United States |
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